Cas no 112192-74-2 (1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-)

112192-74-2 structure
Product name:1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-
1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-
- 1H-Imidazole-5-carboxylicacid,1-(2-propenyl)-(9CI)
- 3-prop-2-enylimidazole-4-carboxylic acid
- 1-(Prop-2-en-1-yl)-1H-imidazole-5-carboxylic acid
- SCHEMBL15202232
- DTXSID90665046
- 112192-74-2
- 1-Allyl-1H-imidazole-5-carboxylic acid
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- Inchi: InChI=1S/C7H8N2O2/c1-2-3-9-5-8-4-6(9)7(10)11/h2,4-5H,1,3H2,(H,10,11)
- InChI Key: CLLHBGSUFAKYQC-UHFFFAOYSA-N
- SMILES: C=CCN1C=NC=C1C(=O)O
Computed Properties
- Exact Mass: 152.059
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 55.12000
- LogP: 0.76730
1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)- Related Literature
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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